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Compound of Interest

Compound Name: Telenzepine dihydrochloride

Cat. No.: B129036 Get Quote

Essential Safety and Handling Guide for
Telenzepine Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Telenzepine dihydrochloride in a laboratory setting. Given the

potent bioactivity of this compound as a selective muscarinic M1 receptor antagonist,

adherence to these guidelines is critical to ensure personnel safety and prevent environmental

contamination.

Hazard Identification and GHS Classification
While a specific Safety Data Sheet (SDS) for Telenzepine dihydrochloride (CAS: 147416-96-

4) with comprehensive GHS classification is not readily available, data from the structurally

similar compound Pirenzepine dihydrochloride and general knowledge of potent

pharmaceutical compounds suggest a conservative approach to handling. The following table

summarizes the potential hazards, drawing a parallel from a representative SDS for

Pirenzepine dihydrochloride.
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Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1][2]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation[1][2]

Specific target organ toxicity, single exposure

(Category 3)
H335: May cause respiratory irritation[1][2]

Note: This classification is based on a structurally similar compound and should be treated as a

minimum precaution.

Personal Protective Equipment (PPE)
Due to its potent biological activity, Telenzepine dihydrochloride should be handled with

appropriate engineering controls (e.g., a certified chemical fume hood or a ventilated balance

enclosure) and the following personal protective equipment:

PPE Category Specification Rationale

Hand Protection

Nitrile or other chemically

resistant gloves inspected

before use.

To prevent skin contact and

absorption.

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

To protect eyes from dust

particles and splashes.

Respiratory Protection
NIOSH-approved N95 or

higher-rated respirator.

To prevent inhalation of the

powdered compound.

Body Protection

A lab coat, fully buttoned.

Consider a disposable gown

for larger quantities.

To protect skin and clothing

from contamination.

First Aid Measures
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Immediate action is crucial in case of exposure.

Exposure Route First Aid Protocol

If Swallowed
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

If on Skin

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[1][2]

If Inhaled

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1][2]

If in Eyes

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[1]

Handling and Storage
Handling:

All handling of solid Telenzepine dihydrochloride should be conducted in a well-

ventilated area, preferably within a chemical fume hood or a ventilated balance enclosure

to minimize inhalation exposure.

Avoid generating dust.

Use dedicated equipment (spatulas, weighing paper, etc.) and decontaminate it after use.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.[1]

Storage:
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Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated place.

The storage class is noted as 11 - Combustible Solids.[3]

Spill and Disposal Plan
Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spread of the powder.

Clean-up:

Wear appropriate PPE (respirator, gloves, eye protection, lab coat).

Gently cover the spill with a damp paper towel to avoid raising dust.

Carefully scoop the material into a sealable, labeled hazardous waste container.

Clean the spill area with a suitable detergent and water.

Collect all cleaning materials in the hazardous waste container.

Disposal:

Telenzepine dihydrochloride and any contaminated materials (e.g., gloves, weighing paper,

cleaning materials) must be disposed of as hazardous chemical waste.

Segregation: Collect all Telenzepine dihydrochloride waste in a dedicated, clearly labeled,

and sealed hazardous waste container.

Labeling: The label should include "Hazardous Waste," the full chemical name "Telenzepine
dihydrochloride," and the associated hazards.
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Storage of Waste: Store the waste container in a designated satellite accumulation area.

Disposal: Arrange for pick-up and disposal by a certified hazardous waste management

company, following all local, state, and federal regulations.

Experimental Workflow and Safety
The following diagram illustrates the key steps and safety considerations when working with

Telenzepine dihydrochloride.
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Workflow for Handling Telenzepine Dihydrochloride
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Caption: Procedural workflow for the safe handling and disposal of Telenzepine
dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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